Cas no 80673-02-5 (2-Pyridinemethanol, a-(trichloromethyl)-)

• Product name: 2-Pyridinemethanol, a-(trichloromethyl)-
• CAS No: 80673-02-5
• MF: C₇H₆NOCl₃
• MW: 226.48764
• CID: 731181
• PubChem ID: 3066911

2-Pyridinemethanol, a-(trichloromethyl)- Chemical and Physical Properties

Names and Identifiers

• 2-Pyridinemethanol, a-(trichloromethyl)-
• 2,2,2-trichloro-1-pyridin-2-ylethanol
• alpha-(Trichloromethyl)-2-pyridinemethanol
• BRN 4246391
• 2-Pyridinemethanol, alpha-(trichloromethyl)-
• 80673-02-5
• pyridyl(trichloromethyl)carbinol
• DTXSID401001407
• 2,2,2-Trichloro-1-(pyridin-2-yl)ethan-1-ol

• Inchi： InChI=1S/C7H6Cl3NO/c8-7(9,10)6(12)5-3-1-2-4-11-5/h1-4,6,12H
• InChI Key： VQQUQMTWROHDAY-UHFFFAOYSA-N
• SMILES： C1=CC=NC(=C1)C(C(Cl)(Cl)Cl)O

Computed Properties

• Exact Mass: 224.951
• Monoisotopic Mass: 224.951
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 148
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 33.1Ų
• XLogP3: 1.9

Experimental Properties

• Density: 1.531
• Boiling Point: 302°C at 760 mmHg
• Flash Point: 136.4°C
• Refractive Index: 1.59
• PSA: 33.12000
• LogP: 2.48520